Cas no 1806324-74-2 (2-Methoxybenzo[d]oxazole-5-carboxaldehyde)

• Product Name: 2-Methoxybenzo[d]oxazole-5-carboxaldehyde
• CAS No: 1806324-74-2
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 4819216
• Update Time: 2025-10-28

2-Methoxybenzo[d]oxazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzo[d]oxazole-5-carboxaldehyde

• Inchi： 1S/C9H7NO3/c1-12-9-10-7-4-6(5-11)2-3-8(7)13-9/h2-5H,1H3
• InChI Key： XPMSGLWGTKOKOY-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=C(C=O)C=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3

Additional information on 2-Methoxybenzo[d]oxazole-5-carboxaldehyde

Comprehensive Overview of 2-Methoxybenzo[d]oxazole-5-carboxaldehyde (CAS No. 1806324-74-2): Properties, Applications, and Innovations

2-Methoxybenzo[d]oxazole-5-carboxaldehyde (CAS No. 1806324-74-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic aldehyde features a benzo[d]oxazole core substituted with a methoxy group and a formyl functional group, making it a versatile intermediate for synthesizing complex molecules. Its unique structural attributes contribute to its utility in drug discovery, agrochemical development, and advanced material design.

In recent years, the demand for high-purity heterocyclic compounds like 2-Methoxybenzo[d]oxazole-5-carboxaldehyde has surged, driven by breakthroughs in small-molecule therapeutics and organic electronics. Researchers frequently search for "CAS 1806324-74-2 solubility," "synthetic routes for benzo[d]oxazole derivatives," or "applications of methoxy-substituted aldehydes," reflecting its interdisciplinary relevance. The compound's electron-rich aromatic system and reactive aldehyde moiety enable diverse chemical transformations, including condensation reactions and nucleophilic additions.

From an industrial perspective, 2-Methoxybenzo[d]oxazole-5-carboxaldehyde is valued for its role in designing fluorescent probes and photoactive materials. Its incorporation into OLED (organic light-emitting diode) components has been explored due to its potential to enhance luminescent efficiency. Additionally, the compound's bioactive scaffold aligns with trends in targeted drug delivery systems, particularly in oncology and neurology research. Questions like "how to stabilize aldehyde groups in heterocycles" or "benzo[d]oxazole derivatives in medicinal chemistry" highlight user interest in its stability and pharmacological applications.

Environmental and regulatory considerations further underscore the importance of sustainable synthesis methods for CAS 1806324-74-2. Green chemistry initiatives advocate for catalyst-free reactions or biodegradable solvents in its production, addressing concerns about chemical waste reduction. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying the compound's purity, a topic frequently queried as "analytical methods for heterocyclic aldehydes."

Looking ahead, innovations in computational chemistry and machine learning-assisted molecular design are expected to expand the applications of 2-Methoxybenzo[d]oxazole-5-carboxaldehyde. Its integration into high-throughput screening libraries and covalent organic frameworks (COFs) exemplifies its adaptability to cutting-edge technologies. As industries prioritize molecular diversity and functional materials, this compound remains a focal point for R&D investments.